Cas no 2567496-53-9 (3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid)

• Product Name: 3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid
• CAS No: 2567496-53-9
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• MDL: MFCD32879187
• CID: 5657870
• PubChem ID: 155822856
• Update Time: 2023-11-27

3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27700896
• 3-(azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid; trifluoroacetic acid
• 2567496-53-9
• EN300-37374108
• 3-(Azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid;2,2,2-trifluoroacetic acid
• 3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid

• MDL： MFCD32879187
• Inchi： 1S/C9H13NO2.C2HF3O2/c11-7(12)9-3-8(4-9,5-9)6-1-10-2-6;3-2(4,5)1(6)7/h6,10H,1-5H2,(H,11,12);(H,6,7)
• InChI Key： XOLXKHKQBTUGFT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C12CC(C3CNC3)(C1)C2)=O

Computed Properties

• Exact Mass: 281.08749241g/mol
• Monoisotopic Mass: 281.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų